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For Researchers, Scientists, and Drug Development Professionals

Introduction: Probing the Cysteine Proteome with
Butyl Methanethiosulfonate

The reversible modification of cysteine residues is a cornerstone of cellular regulation,
influencing protein structure, function, and signaling. Consequently, reagents that can
selectively and efficiently target the thiol group of cysteine are invaluable tools in chemical
biology and drug discovery. Among these, the methanethiosulfonate (MTS) family of
compounds has emerged as a robust class of thiol-reactive probes. This guide provides a
comprehensive technical overview of a specific member of this family, Butyl
Methanethiosulfonate (BMTS), a reagent with unique potential owing to the properties
conferred by its butyl moiety.

While its close analog, S-Methyl Methanethiosulfonate (MMTS), has been more extensively
studied, BMTS offers a distinct lipophilic character that can influence its cellular uptake, protein
binding, and overall reactivity profile. This guide will delve into the core principles of BMTS,
from its fundamental chemical properties and mechanism of action to practical experimental
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protocols and its applications in elucidating complex biological systems. We will draw upon the
wealth of knowledge from the broader class of alkylthiosulfonates to provide a predictive and
insightful framework for the effective use of BMTS in research and development.

Physicochemical Properties of Butyl
Methanethiosulfonate

The physicochemical characteristics of a reagent are critical determinants of its utility in
biological systems. The butyl group in BMTS imparts a greater degree of hydrophobicity
compared to its methyl counterpart, which may enhance its membrane permeability and
interaction with hydrophobic binding pockets in proteins. A summary of its known and predicted
properties is presented below.

Property Value Source
CAS Number 52017-46-6 [1][2]
Molecular Formula CsH1202S:2 [1112]
Molecular Weight 168.28 g/mol [1][2]
Boiling Point 68-72°C at 0.5 mmHg [1]

N Soluble in Ethanol, Ethyl
Solubility [31[4]
Acetate, Hexane

For comparative purposes, the properties of the more commonly used S-Methyl
Methanethiosulfonate (MMTS) are provided in the table below.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b014323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-butyl-methanethiosulfonate-cas-52017-46-6
https://www.benchchem.com/product/b014323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-butyl-methanethiosulfonate-cas-52017-46-6
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91176176.htm
https://www.fishersci.es/shop/products/butyl-methanethiosulfonate-trc-1/30341948
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91176176.htm
https://www.fishersci.es/shop/products/butyl-methanethiosulfonate-trc-1/30341948
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91176176.htm
https://www.fishersci.es/shop/products/butyl-methanethiosulfonate-trc-1/30341948
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91176176.htm
https://www.ttuhsc.edu/medicine/cell-physiology-molecular-biophysics/documents/mts_reagents.pdf
https://www.interchim.fr/ft/9/996180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 2949-92-0 [5]
Molecular Formula CHsS02SCHs [5]
Molecular Weight 126.19 g/mol [5]
Appearance Colorless liquid [5]
Density 1.337 g/cm3 [5]
Boiling Point 266-267 °C (at 760 mmHgQ) [5]
Solubility in water Slightly soluble [5]

Mechanism of Action: Selective Thiol Modification

The utility of Butyl Methanethiosulfonate as a research tool is rooted in its highly selective
reactivity towards the sulfhydryl (thiol) group of cysteine residues. Alkylthiosulfonates are
distinguished by their rapid reaction rates under mild, physiologically relevant conditions.[3][4]
The reaction proceeds via a nucleophilic attack of the thiolate anion (RS~) on the electrophilic
sulfur atom of the thiosulfonate group. This results in the formation of a stable mixed disulfide
bond between the butyl group and the cysteine residue, with the concomitant release of
methanesulfinic acid as a byproduct.[3][4] This byproduct typically decomposes into volatile,
non-reactive products, ensuring a clean and specific modification.[3][4]

A key advantage of this reaction is its reversibility. The newly formed disulfide bond can be
readily cleaved by the addition of reducing agents such as dithiothreitol (DTT) or (3-
mercaptoethanol, allowing for the controlled removal of the modifying group and the restoration
of the native protein.[3][4]
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Caption: Workflow for the modification of a protein with Butyl Methanethiosulfonate.

Applications in Research and Drug Development

The ability of Butyl Methanethiosulfonate to selectively and reversibly modify cysteine
residues opens up a wide array of applications for researchers and drug developers.
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e Enzyme Mechanism and Active Site Mapping: BMTS can be used to identify essential
cysteine residues within the active site of an enzyme. [S]Modification of such residues often
leads to a measurable change in enzymatic activity, thereby implicating them in catalysis or
substrate binding. The reversibility of the modification allows for confirmation that the
observed effects are due to the specific blocking of the thiol group.

e Probing Protein Structure and Dynamics: The introduction of the butyl-thio moiety can serve
as a biophysical probe. The change in mass and local environment upon modification can be
detected by various techniques, providing insights into protein conformation and accessibility
of specific cysteine residues.

o Covalent Drug Discovery: There is a growing interest in the development of covalent
inhibitors that form a permanent bond with their target protein, often leading to enhanced
potency and duration of action. BMTS can serve as a starting fragment for the design of
such drugs. By identifying proteins that are functionally modulated by BMTS, researchers
can then elaborate on the butyl-thio scaffold to develop more potent and selective covalent
therapeutics.

 Investigating Redox Signaling Pathways: A related compound, 1,4-butanediyl-
bismethanethiosulfonate (a bifunctional reagent), has been shown to induce apoptosis in
Jurkat cells through a mechanism involving the generation of reactive oxygen species (ROS)
and the activation of caspases. [6]This suggests that BMTS could be a useful tool to
investigate redox-sensitive signaling pathways and to understand how modification of
specific cysteines can trigger downstream cellular events.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://en.wikipedia.org/wiki/S-Methyl_methanethiosulfonate
http://orgsyn.org/Content/pdfs/procedures/v101p0395.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Butyl Methanethiosulfonate
(BMTS)

ovalent Modification

[ )

Inhibition/Alteration

Normal Function

v

Downstream Signaling Pathway
(e.g., Apoptosis)
(Cellular Response)

Click to download full resolution via product page

Caption: Investigating a signaling pathway by modulating Protein X with BMTS.

Conclusion

Butyl Methanethiosulfonate is a valuable, yet underutilized, member of the
methanethiosulfonate class of cysteine-reactive probes. Its enhanced lipophilicity compared to
more common analogs suggests a potentially different profile of reactivity and cellular
accessibility, making it a complementary tool for chemical biologists and drug discovery
scientists. By understanding its fundamental mechanism of action and leveraging established
protocols for thiol modification, researchers can effectively employ BMTS to dissect the intricate
roles of cysteine residues in protein function and disease, paving the way for new biological
insights and therapeutic strategies.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b014323/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-butyl-methanethiosulfonate-cas-52017-46-6
https://www.benchchem.com/product/b014323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-butyl-methanethiosulfonate-cas-52017-46-6
https://www.benchchem.com/product/b014323?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sources

Fisher Scientific [fishersci.es]
e 3. ttuhsc.edu [ttuhsc.edu]

o 4. interchim.fr [interchim.fr]

1. Butyl Methanethiosulfonate | 52017-46-6 [amp.chemicalbook.com]
2. Butyl Methanethiosulfonate, TRC 100 mg | Buy Online | Toronto Research Chemicals |

¢ 5. S-Methyl methanethiosulfonate - Wikipedia [en.wikipedia.org]

e 6. orgsyn.org [orgsyn.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to Butyl
Methanethiosulfonate (CAS: 52017-46-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014323/docs#an-in-depth-technical-guide-to-butyl-

methanethiosulfonate-cas-52017-46-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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